Cas no 38752-45-3 (Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-)
38752-45-3 structure
Product Name:Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
CAS No:38752-45-3
MF:C9H8ClNO2S2
MW:261.74831867218
CID:1491197
Update Time:2024-08-23
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
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- Inchi: 1S/C9H8ClNO2S2/c10-8-1-3-9(4-2-8)15(12,13)6-5-11-7-14/h1-4H,5-6H2
- InChI Key: BHBOUQDOFQYVHZ-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(S(CCN=C=S)(=O)=O)C=C1
Computed Properties
- Exact Mass: 260.96864
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 455.4±45.0 °C(Predicted)
- PSA: 46.5
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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